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Compound of Interest

1-(4-cyanophenyl)-3,3-
Compound Name:

dimethylurea
CAS No.: 82261-41-4
Cat. No.: B1266579

Get Quote

Executive Summary

This guide mandates the procedural workflow for the handling and disposal of 1-(4-
cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4).[1][2] As a phenylurea derivative
possessing a nitrile moiety, this compound presents specific risks regarding aquatic toxicity and
potential organ damage (liver/kidney) upon repeated exposure.[2]

Immediate Action Required:
e Segregation: Strictly segregate from strong acids and oxidizers.
» Disposal Path: High-temperature incineration via approved hazardous waste streams.

« Critical Distinction: While containing a "cyano” group, this is an organic nitrile, not an
inorganic cyanide salt.[2] Do not place in the inorganic cyanide waste stream (pH > 11)
unless explicitly directed by your facility's specific EHS protocols, as this can complicate
downstream incineration.[2]
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Chemical Identity & Hazard Profiling

Understanding the molecular behavior of the analyte is the first step in safety.

Parameter Specification
Chemical Name 1-(4-cyanophenyl)-3,3-dimethylurea
CAS Number 82261-41-4

ngcontent-ng-c3932382896="" _nghost-ng-

Molecular Formula €1874552323="" class="inline ng-star-inserted">

Molecular Weight 189.21 g/mol

Acute Tox.[2] (Oral); STOT-RE (Liver/Kidney);

Aquatic Chronic

Hazard Class

Reactivit Incompatible with strong oxidizers and strong
eactivi
Y acids (hydrolysis risk).[1]

Mechanistic Risk Assessment

¢ The Nitrile Group (

): The cyano group on the phenyl ring is relatively stable but can undergo hydrolysis to a
carboxylic acid in the presence of strong acids or bases under heat. While it does not readily
release hydrogen cyanide (HCN) gas like inorganic cyanides (e.g., NaCN), it should still be
treated with caution regarding pH extremes.[2]

e The Urea Moiety: The dimethylurea tail provides thermal stability but generates nitrogen
oxides (

) during combustion. This necessitates controlled incineration rather than open burning or
standard trash disposal.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for organic nitrogenous compounds.
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PPE Type Specification Rationale

o ) Phenylureas can permeate
) Nitrile Rubber (min 0.11mm . )
Hand Protection ) latex.[1] Nitrile provides
thickness) ) ) ]
superior organic resistance.

_ Prevents inhalation of
) Fume Hood (Face Velocity > ) o
Respiratory 100 fpm) dust/aerosols during weighing
pm :
or solution prep.

Standard safety glasses do not

Eye Protection Chemical Splash Goggles ) )
seal against airborne dusts.
) Lab Coat (Buttoned, long Prevents dermal absorption via
Clothing . L
sleeve) clothing contamination.[2]

Disposal Workflow & Decision Logic

The following protocol ensures compliance with RCRA (Resource Conservation and Recovery
Act) standards for characteristic hazardous waste.

Diagram 1: Waste Segregation Decision Tree
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Waste Generation:

1-(4-cyanophenyl)-3,3-dimethylurea

Physical State?

N\

Solid / Powder Liquid / Solution
Double bag in Solvent Type?

polyethylene bags

Solid Hazardous Waste Bin Halogenated Non-Halogenated
(Incineration Stream) (e.g., DCM, Chloroform) (e.g., Methanol, DMSO)

Halogenated Waste Carboy Organic Waste Carboy

Click to download full resolution via product page

Figure 1: Decision logic for segregating phenylurea waste based on physical state and solvent
carrier.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance)

+ Containment: Do not throw loose powder into the solid waste bin. Transfer the material into a
screw-top vial or double-bag it in polyethylene zip-lock bags.

e Labeling: Attach a hazardous waste tag.

o Constituents: "1-(4-cyanophenyl)-3,3-dimethylurea” (Do not use abbreviations).[1][2]
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o Hazards: Check "Toxic" and "Irritant".

o Placement: Place in the Solid Hazardous Waste drum destined for incineration.

Scenario B: Liquid Waste (Solutions)

¢ Solvent Identification: Identify the solvent used (e.g., DMSO, Methanol, Dichloromethane).[2]
e Segregation:
o If dissolved in DCM/Chloroform: Pour into the Halogenated waste stream.

o If dissolved in Methanol/Acetone/DMSO: Pour into the Non-Halogenated Organic waste
stream.

» Rinsing: Triple rinse the original container with the compatible solvent and add the rinsate to
the waste container.

e Incompatibility Check: Ensure the waste carboy does NOT contain strong acids (Sulfuric,
Nitric) or oxidizers (Peroxides), as this could trigger exothermic reactions or degradation of
the nitrile.[2]

Emergency Contingencies
Spill Management (Dry Powder)

 Isolate: Evacuate the immediate area (3-meter radius).[1]

PPE: Don nitrile gloves, goggles, and an N95 or P100 respirator if dust is airborne.[2]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.

Cleanup: Scoop up the material and the paper towel. Place in a sealable bag. Label as
"Hazardous Waste - Debris from Spill."

Decon: Wipe the surface with a soap/water solution.

EXxposure Response
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» Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (enhances
absorption).

e Eye Contact: Flush for 15 minutes. Seek medical attention.
e Ingestion: Do not induce vomiting. Contact Poison Control immediately.

Regulatory & Compliance Framework
Diagram 2: The Disposal Lifecycle

Laboratory Waste Tagging | Satellite Accumulation
Generation (Full Chemical Name) - Area (SAA)

TSDF
(Treatment, Storage, Disposal Facility)

High-Temp Incineration
(Destruction of Nitrile/Urea)

EHS Pickup

Click to download full resolution via product page
Figure 2: The cradle-to-grave lifecycle of the chemical waste.[2]
Regulatory Notes:

o RCRA Status: While not explicitly "P-listed" or "U-listed" by specific CAS in 40 CFR 261.33, it
is regulated as a characteristic hazardous waste due to toxicity and chemical class
(Phenylureas).[1][2]

o EPA Waste Code: If not mixed with listed solvents, use D001 (Ignitable, if in flammable
solvent) or Toxic characteristic codes pending TCLP results.[2] Most facilities default to a
general "Organic Hazardous Waste" profile for incineration.
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[Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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